(R)-(-)-5,5-DIMETHYL-4-PHENYL-2-OXAZOLIDINONE
(R)-(-)-5,5-DIMETHYL-4-PHENYL-2-OXAZOLIDINONE
Brand Name:
Vulcanchem
CAS No.:
170918-42-0
VCID:
VC0065608
InChI:
InChI=1S/C11H13NO2/c1-11(2)9(12-10(13)14-11)8-6-4-3-5-7-8/h3-7,9H,1-2H3,(H,12,13)/t9-/m1/s1
SMILES:
CC1(C(NC(=O)O1)C2=CC=CC=C2)C
Molecular Formula:
C11H13NO2
Molecular Weight:
191.23 g/mol
(R)-(-)-5,5-DIMETHYL-4-PHENYL-2-OXAZOLIDINONE
CAS No.: 170918-42-0
Main Products
VCID: VC0065608
Molecular Formula: C11H13NO2
Molecular Weight: 191.23 g/mol
| CAS No. | 170918-42-0 |
|---|---|
| Product Name | (R)-(-)-5,5-DIMETHYL-4-PHENYL-2-OXAZOLIDINONE |
| Molecular Formula | C11H13NO2 |
| Molecular Weight | 191.23 g/mol |
| IUPAC Name | (4R)-5,5-dimethyl-4-phenyl-1,3-oxazolidin-2-one |
| Standard InChI | InChI=1S/C11H13NO2/c1-11(2)9(12-10(13)14-11)8-6-4-3-5-7-8/h3-7,9H,1-2H3,(H,12,13)/t9-/m1/s1 |
| Standard InChIKey | HSQRCAULDOQKPF-SECBINFHSA-N |
| Isomeric SMILES | CC1([C@H](NC(=O)O1)C2=CC=CC=C2)C |
| SMILES | CC1(C(NC(=O)O1)C2=CC=CC=C2)C |
| Canonical SMILES | CC1(C(NC(=O)O1)C2=CC=CC=C2)C |
| PubChem Compound | 6950851 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume